Cas no 1213148-89-0 ((R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride)

• Product Name: (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride
• CAS No: 1213148-89-0
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.180020809174
• MDL: MFCD16294086
• CID: 1030349
• PubChem ID: 53484839
• Update Time: 2025-10-29

(R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride
• (1R)-1-(2,3-dihydro-1H-indol-7-yl)propan-1-amine,dihydrochloride
• (1R)-1-(2,3-Dihydro-1H-indol-7-yl)propan-1-amine--hydrogen chloride (1/2)
• (R)-1-(Indolin-7-yl)propan-1-aminedihydrochloride
• (1r)-1-indolin-7-ylpropylamine 2HCl
• 1213148-89-0
• (1R)-1-(2,3-dihydro-1H-indol-7-yl)propan-1-amine;dihydrochloride
• DTXSID60704259
• (1r)-1-indolin-7-ylpropylamine dihydrochloride
• AKOS015923282

• MDL： MFCD16294086
• Inchi： 1S/C11H16N2.2ClH/c1-2-10(12)9-5-3-4-8-6-7-13-11(8)9;;/h3-5,10,13H,2,6-7,12H2,1H3;2*1H/t10-;;/m1../s1
• InChI Key： ABFJUUTXNGGPNA-YQFADDPSSA-N
• SMILES： Cl.Cl.N1CCC2C=CC=C([C@@H](CC)N)C1=2

Computed Properties

• Exact Mass: 248.0847040g/mol
• Monoisotopic Mass: 248.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride

CAS No. 1213148-89-0 and (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride: A Comprehensive Overview of Structure, Mechanism, and Therapeutic Potential

(R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride, with the chemical identifier CAS No. 1213148-89-0, represents a novel class of small-molecule compounds that have garnered significant attention in recent years for their potential applications in pharmaceutical research. This compound is a chiral amine derivative characterized by its unique molecular architecture, which includes a substituted indoline ring system and a propan-1-amine functional group. The stereochemistry of the molecule, specifically the (R)-configuration, plays a critical role in its pharmacological activity, as demonstrated in multiple preclinical studies. The dihydrochloride salt form of this compound enhances its solubility and stability, making it suitable for further development in drug discovery pipelines.

Recent advances in medicinal chemistry have highlighted the importance of structural modifications in optimizing the biological activity of compounds like (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride. Researchers have employed computational modeling and molecular docking studies to investigate the interactions between this compound and potential target proteins. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the indoline ring system of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride exhibits a high affinity for serotonin receptor subtypes, particularly 5-HT_2B and 5-HT_2C, which are implicated in various neurological disorders. This finding aligns with the growing interest in serotonin receptor modulators as therapeutic agents for conditions such as depression, anxiety, and neurodegenerative diseases.

The indolin-7-yl moiety in (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride is a key structural feature that contributes to its pharmacological profile. Indoline derivatives are known for their ability to modulate multiple signaling pathways, including G-protein-coupled receptor (GPCR) activation and ion channel regulation. A 2024 preprint article in ChemMedChem reported that the indolin-7-yl group enhances the compound's ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. This property is particularly relevant for the development of drugs targeting neuroinflammation and neurodegeneration, where BBB permeability is a major challenge in drug delivery.

From a synthetic perspective, the preparation of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride involves multi-step organic reactions, including the formation of the indoline ring through a cycloaddition process. The stereochemical control of the (R)-configuration is achieved through asymmetric catalysis, a technique that has become increasingly prevalent in pharmaceutical synthesis. A 2023 review in Organic & Biomolecular Chemistry emphasized the importance of enantioselective synthesis in producing chiral compounds with optimal pharmacological activity, as the (R)-enantiomer of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride has been shown to exhibit significantly higher potency compared to its (S)-counterpart in in vitro assays.

Recent studies have also explored the potential of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride in modulating inflammatory responses. A 2024 study published in Pharmacological Research demonstrated that this compound exhibits anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. This finding suggests that (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride could be a promising candidate for the development of anti-inflammatory drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). The ability of the compound to modulate immune responses is further supported by its interaction with cytokine receptors, as revealed by recent in vivo experiments.

Another area of interest is the potential application of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride in neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 study in Neuropharmacology reported that this compound reduces the accumulation of amyloid-beta plaques in mouse models of Alzheimer's disease, suggesting its potential as a therapeutic agent for this condition. The mechanism of action appears to involve the modulation of acetylcholinesterase activity, a key enzyme implicated in the pathogenesis of Alzheimer's. These findings highlight the broad therapeutic potential of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride and its relevance to multiple disease targets.

The pharmacokinetic properties of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride are also of significant interest in drug development. A 2024 study in Drug Metabolism and Disposition evaluated the in vivo behavior of this compound in rodents and found that it exhibits favorable oral bioavailability and a relatively long half-life, which are essential for the development of orally administered drugs. The dihydrochloride salt form contributes to its stability in aqueous environments, reducing the risk of degradation during storage and administration. These properties make (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride a viable candidate for further clinical investigation.

Despite the promising findings, the development of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride as a therapeutic agent is still in its early stages. Several challenges remain, including the need for more extensive preclinical and clinical studies to validate its safety and efficacy. Additionally, the optimization of its chemical structure to enhance potency and reduce potential side effects is an ongoing area of research. The future of this compound will depend on advancements in both medicinal chemistry and pharmacological research, as well as the development of targeted drug delivery systems to improve its therapeutic outcomes.

In conclusion, (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride represents a promising candidate in the field of pharmaceutical research, with potential applications in the treatment of neurological disorders, inflammatory conditions, and neurodegenerative diseases. The unique structural features of this compound, including its indolin-7-yl moiety and (R)-configuration, contribute to its pharmacological activity and therapeutic potential. As research in this area continues to advance, the development of (R)-1-(Indolin-7-yl)propan-1-amine dihydrochloride may lead to the discovery of novel therapies for a wide range of medical conditions.